Cas no 1353983-32-0 (N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide)

• Product Name: N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide
• CAS No: 1353983-32-0
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 2163302
• Update Time: 2025-05-20

N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-amino-acetyl)-piperidin-4-yl]-n-isopropyl-acetamide
• N-(1-(2-Aminoacetyl)piperidin-4-yl)-N-isopropylacetamide
• N-[1-(2-Aminoacetyl)piperidin-4-yl]-N-isopropylacetamide
• AM94607
• N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide

• Inchi： 1S/C12H23N3O2/c1-9(2)15(10(3)16)11-4-6-14(7-5-11)12(17)8-13/h9,11H,4-8,13H2,1-3H3
• InChI Key： TYVYKBLZWNZYNJ-UHFFFAOYSA-N
• SMILES： O=C(C)N(C(C)C)C1CCN(C(CN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide

N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide: A Comprehensive Overview

The compound N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide, identified by the CAS number 1353983-32-0, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological applications, and recent advancements in its research.

The chemical structure of N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide is characterized by a piperidine ring, which is a six-membered cyclic amine. The piperidine ring is substituted at the 4-position with an acetylamino group, specifically N-isopropylacetamide. Additionally, the molecule contains a 2-aminoacetyl group attached to the piperidine ring. This combination of functional groups imparts the compound with unique properties that make it suitable for various applications.

Recent studies have highlighted the potential of N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide as a promising candidate in the development of drugs targeting central nervous system disorders. Researchers have explored its role as a modulator of neurotransmitter systems, particularly in regulating dopamine and serotonin pathways. These findings suggest that the compound could be utilized in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its pharmacological applications, N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide has also been investigated for its potential as a chiral catalyst in asymmetric synthesis. The piperidine ring's stereochemistry plays a crucial role in facilitating enantioselective reactions, making it a valuable tool in organic chemistry. Recent advancements in this area have demonstrated improved yields and enantioselectivity when using this compound as a catalyst.

The synthesis of N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by the introduction of the acetylamino group and subsequent functionalization to achieve the final product. Researchers have optimized these steps to enhance efficiency and scalability, making the compound more accessible for large-scale production.

From an environmental standpoint, there has been growing interest in understanding the biodegradation and toxicity profiles of N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide. Studies have shown that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is required to fully assess its impact on ecosystems and develop strategies for safe disposal.

In conclusion, N-[1-(2-Amino-acetyl)-piperidin-4-yl]-N-isopropyl-acetamide (CAS No: 1353983-32-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising pharmacological properties position it as a valuable asset in drug discovery and development. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and improving human health.